Cas no 1171225-41-4 (N-{5-(2-fluorophenyl)-1,2-oxazol-3-ylmethyl}-4-(morpholine-4-sulfonyl)benzamide)

• Product Name: N-{5-(2-fluorophenyl)-1,2-oxazol-3-ylmethyl}-4-(morpholine-4-sulfonyl)benzamide
• CAS No: 1171225-41-4
• MF: C₂₁H₂₀FN₃O₅S
• MW: 445.464007377625
• CID: 6042413
• PubChem ID: 44044736
• Update Time: 2025-10-23

N-{5-(2-fluorophenyl)-1,2-oxazol-3-ylmethyl}-4-(morpholine-4-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-{5-(2-fluorophenyl)-1,2-oxazol-3-ylmethyl}-4-(morpholine-4-sulfonyl)benzamide
• N-[[5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl]-4-morpholin-4-ylsulfonylbenzamide
• Benzamide, N-[[5-(2-fluorophenyl)-3-isoxazolyl]methyl]-4-(4-morpholinylsulfonyl)-
• N-((5-(2-fluorophenyl)isoxazol-3-yl)methyl)-4-(morpholinosulfonyl)benzamide
• 1171225-41-4
• AKOS024651990
• F2493-1509
• N-{[5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl}-4-(morpholine-4-sulfonyl)benzamide

• Inchi： 1S/C21H20FN3O5S/c22-19-4-2-1-3-18(19)20-13-16(24-30-20)14-23-21(26)15-5-7-17(8-6-15)31(27,28)25-9-11-29-12-10-25/h1-8,13H,9-12,14H2,(H,23,26)
• InChI Key： JUWVRMWQDHLIPB-UHFFFAOYSA-N
• SMILES： C(NCC1C=C(C2=CC=CC=C2F)ON=1)(=O)C1=CC=C(S(N2CCOCC2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 445.11077008g/mol
• Monoisotopic Mass: 445.11077008g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.381±0.06 g/cm3(Predicted)
• pka: 12.18±0.46(Predicted)

Additional information on N-{5-(2-fluorophenyl)-1,2-oxazol-3-ylmethyl}-4-(morpholine-4-sulfonyl)benzamide

Introduction to N-{5-(2-fluorophenyl)-1,2-oxazol-3-ylmethyl}-4-(morpholine-4-sulfonyl)benzamide (CAS No. 1171225-41-4)

N-{5-(2-fluorophenyl)-1,2-oxazol-3-ylmethyl}-4-(morpholine-4-sulfonyl)benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by the CAS number 1171225-41-4, represents a convergence of advanced chemical synthesis and biological activity, making it a subject of intense study in drug discovery and development.

The molecular structure of this compound features a benzamide core appended with a morpholine-4-sulfonyl group and an N-{5-(2-fluorophenyl)-1,2-oxazol-3-ylmethyl} side chain. The presence of these specific functional groups imparts distinct chemical reactivity and biological interactions, which are critical for its potential therapeutic applications. The benzamide moiety is well-known for its role in various pharmaceuticals, often serving as a pharmacophore that contributes to binding affinity and specificity. In contrast, the morpholine-4-sulfonyl group introduces a sulfonamide functionality, which is frequently associated with antimicrobial and anti-inflammatory properties.

The 2-fluorophenyl substituent in the oxazole ring adds an additional layer of complexity to the compound's behavior. Fluoro substitution is a common strategy in medicinal chemistry due to its ability to modulate metabolic stability, lipophilicity, and receptor binding affinity. In this context, the 2-fluorophenyl group likely enhances the compound's interaction with biological targets while also influencing its pharmacokinetic profile.

The oxazole ring itself is a heterocyclic aromatic structure that has been extensively studied for its bioactivity. Oxazoles are known for their versatility in drug design, often serving as scaffolds for compounds with diverse biological activities. The specific positioning of the oxazole ring in this molecule, linked to the benzamide via an N-{5-(2-fluorophenyl)-1,2-oxazol-3-ylmethyl} group, suggests potential interactions with enzymes or receptors that recognize this motif.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high accuracy. These studies have highlighted the potential of N-{5-(2-fluorophenyl)-1,2-oxazol-3-ylmethyl}-4-(morpholine-4-sulfonyl)benzamide as a lead candidate for further optimization towards therapeutic agents. The combination of computational insights with experimental validation has been crucial in understanding its mechanism of action.

In vitro studies have begun to unravel the biological activities of this compound. Initial assays suggest that it may exhibit inhibitory effects on certain enzymes or receptors relevant to inflammatory diseases and cancer. The morpholine-4-sulfonyl group, in particular, has shown promise in modulating pathways associated with these conditions. Further research is ongoing to fully characterize its spectrum of activity and identify potential therapeutic targets.

The synthesis of this compound represents a testament to the ingenuity of modern organic chemistry. The multi-step synthesis involves careful regioselective functionalization and protection-deprotection strategies to achieve the desired architecture. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct key carbon-carbon bonds, ensuring high yield and purity.

The role of fluorine in medicinal chemistry cannot be overstated. The presence of fluorine atoms can significantly alter the pharmacological properties of a molecule by affecting its electronic distribution, lipophilicity, and metabolic stability. In N-{5-(2-fluorophenyl)-1,2-oxazol-3-ylmethyl}-4-(morpholine-4-sulfonyl)benzamide, the fluorine atom is strategically positioned to maximize these effects while maintaining overall structural integrity.

As our understanding of disease mechanisms continues to evolve, so does our approach to drug design. This compound exemplifies how integrating structural features from multiple pharmacophores can yield novel entities with enhanced biological activity. The oxazole ring and morpholine sulfonamide moieties work synergistically to create a molecule with promising therapeutic potential.

The future direction of research on N-{5-(2-fluorophenyl)-1,2-oxazol-3-ylmethyl}-4-(morpholine-4-sulfonyl)benzamide will likely involve structure-based drug design approaches. By leveraging high-resolution crystal structures or solution-phase NMR data, researchers can refine models of how this compound interacts with its biological targets. This information will guide efforts to optimize its potency and selectivity.

Collaborative efforts between synthetic chemists and biologists are essential for translating laboratory discoveries into viable therapeutics. The interdisciplinary nature of modern pharmaceutical research underscores the importance of compounds like N-{5-(2-fluorophenyl)-1,2-oxazol-3-ylmethyl}-4-(morpholine-4-sulfonyl)benzamide, which bridge the gap between chemical innovation and biological function.

In conclusion, N-{5-(2-fluorophenyl)-1,2-oxazol-3-ylmethyl}-4-(morpholine-4-sulfonyl)benzamide (CAS No. 1171225-41-4) is a structurally complex and functionally intriguing compound with significant potential in pharmaceutical development. Its unique combination of chemical features makes it a valuable tool for exploring new therapeutic strategies across multiple disease areas.